Cas no 200706-68-9 ((E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid)
(E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,4-[(4-iodophenyl)amino]-4-oxo-
- 4-(4-IODOANILINO)-4-OXOBUT-2-ENOIC ACID
- 3-THIOPHEN-2-YL-QUINOXALINE-5-CARBOXYLICACID
- (E)-4-(4-iodoanilino)-4-oxobut-2-enoic acid
- NSC-158441
- 4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid
- 5X-0834
- (2E)-3-[(4-iodophenyl)carbamoyl]prop-2-enoic acid
- A881841
- (E)-4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid
- AE-848/00867020
- 3-[(4-IODOPHENYL)CARBAMOYL]PROP-2-ENOIC ACID
- 200706-68-9
- NSC158441
- SR-01000307345
- CS-0336563
- 4-(4-iodoanilino)-4-oxo-2-butenoic acid
- 17280-49-8
- SR-01000307345-1
- (E)-4-(4-iodoanilino)-4-oxo-2-butenoic acid
- AKOS002682001
- 4'-IODOMALEANILIC ACID
- (E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid
-
- Inchi: 1S/C10H8INO3/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(14)15/h1-6H,(H,12,13)(H,14,15)/b6-5+
- InChI Key: KSVGHDGDESFZOK-AATRIKPKSA-N
- SMILES: IC1C=CC(=CC=1)NC(/C=C/C(=O)O)=O
Computed Properties
- Exact Mass: 316.95444
- Monoisotopic Mass: 316.955
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 66.4A^2
Experimental Properties
- Density: 1.911
- Melting Point: 193-194°C
- Boiling Point: 495.3°Cat760mmHg
- Flash Point: 253.3°C
- Refractive Index: 1.703
- PSA: 66.4
- LogP: 1.94350
(E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E157055-25mg |
(E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid |
200706-68-9 | 25mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E157055-50mg |
(E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid |
200706-68-9 | 50mg |
$ 380.00 | 2022-06-05 | ||
| Key Organics Ltd | 5X-0834-1MG |
(E)-4-(4-iodoanilino)-4-oxo-2-butenoic acid |
200706-68-9 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 5X-0834-5MG |
(E)-4-(4-iodoanilino)-4-oxo-2-butenoic acid |
200706-68-9 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 5X-0834-10MG |
(E)-4-(4-iodoanilino)-4-oxo-2-butenoic acid |
200706-68-9 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 5X-0834-0.5G |
(E)-4-(4-iodoanilino)-4-oxo-2-butenoic acid |
200706-68-9 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 5X-0834-1G |
(E)-4-(4-iodoanilino)-4-oxo-2-butenoic acid |
200706-68-9 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 5X-0834-5G |
(E)-4-(4-iodoanilino)-4-oxo-2-butenoic acid |
200706-68-9 | >90% | 5g |
£3080.00 | 2025-02-09 | |
| Key Organics Ltd | 5X-0834-10G |
(E)-4-(4-iodoanilino)-4-oxo-2-butenoic acid |
200706-68-9 | >90% | 10g |
£5775.00 | 2025-02-09 | |
| A2B Chem LLC | AF52715-1mg |
4-(4-IODOANILINO)-4-OXOBUT-2-ENOIC ACID |
200706-68-9 | >90% | 1mg |
$201.00 | 2024-04-20 |
(E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid
Introduction to (E)-4-(4-Iodoanilino)-4-oxo-2-butenoic Acid (CAS No. 200706-68-9)
(E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid, identified by its CAS number 200706-68-9, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a conjugated system with an iodo-substituted aniline moiety and a β-keto acid backbone, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities.
The structure of (E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid consists of a double bond between the second and third carbon atoms of the butenoic acid chain, combined with an aromatic ring substituted with an iodine atom and an amino group. This unique arrangement makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing the iodoaniline scaffold. The presence of the iodine atom introduces electrophilic characteristics, making it a suitable candidate for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many bioactive molecules.
One of the most compelling aspects of (E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid is its potential as a building block for drug discovery. Researchers have leveraged its structural features to develop inhibitors targeting various enzymes and receptors. For instance, derivatives of this compound have been investigated for their interactions with tyrosine kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The β-keto acid moiety also provides a site for further modifications, allowing chemists to fine-tune the pharmacokinetic properties of the resulting molecules.
The synthesis of (E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid typically involves multi-step processes starting from readily available precursors. A common route includes the condensation of malonic acid derivatives with aromatic amine compounds, followed by halogenation and functional group transformations. These synthetic strategies highlight the compound's accessibility and utility in medicinal chemistry.
Recent advancements in computational chemistry have further enhanced the understanding of how (E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid interacts with biological targets. Molecular docking studies have revealed that its iodoaniline group can effectively bind to specific pockets on proteins, modulating their activity. This insight has guided the design of more potent analogs with improved binding affinities and selectivity.
The compound's role in material science is also noteworthy. Its conjugated system and functional groups make it a candidate for organic electronics applications, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to tune its electronic properties through structural modifications offers exciting possibilities for developing next-generation electronic devices.
In conclusion, (E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid (CAS No. 200706-68-9) is a multifaceted molecule with significant implications in pharmaceuticals and materials science. Its unique structural features, combined with its synthetic accessibility, make it a valuable asset for researchers aiming to develop innovative therapeutic agents and advanced materials. As our understanding of its properties continues to evolve, so too will its applications in addressing some of the most pressing challenges in modern science.
200706-68-9 ((E)-4-(4-Iodoanilino)-4-oxo-2-butenoic acid) Related Products
- 17280-49-8(4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)